Cas no 163719-76-4 (Ethyl 3-Pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-Pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 163719-76-4
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD09908124
• CID: 1038128
• PubChem ID: 42580769
• Update Time: 2025-04-20

Ethyl 3-Pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(pyridin-2-yl)-1,2,4-oxadiazole-5-carboxylate
• 3-Pyridin-2-yl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate
• ANW-74449
• CTK6F7846
• MolPort-005-930-092
• SBB053970
• STK858222
• STOCK6S-63289
• Ethyl3-(pyridin-2-yl)-1,2,4-oxadiazole-5-carboxylate
• MFCD09908124
• DTXSID80654843
• 1,2,4-oxadiazole-5-carboxylic acid, 3-(2-pyridinyl)-, ethyl ester
• AKOS001769974
• A882550
• DB-351458
• HMS3433N17
• AS-5206
• 163719-76-4
• CCG-125432
• ALBB-020383
• Ethyl 3-Pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD09908124
• Inchi： 1S/C10H9N3O3/c1-2-15-10(14)9-12-8(13-16-9)7-5-3-4-6-11-7/h3-6H,2H2,1H3
• InChI Key： CUWZWDHUUHHHGH-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C2C=CC=CN=2)=NO1)=O)CC

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.11000
• LogP: 1.30830

Ethyl 3-Pyridin-2-yl-1,2,4-oxadiazole-5-carboxylate Security Information

• HazardClass：IRRITANT